Roridin A
Roridin A
Roridin A is a trichothecene.
Brand Name:
Vulcanchem
CAS No.:
14729-29-4
VCID:
VC20990327
InChI:
InChI=1S/C29H40O9/c1-17-9-11-28-15-35-26(33)25(32)18(2)10-12-34-20(19(3)30)7-5-6-8-24(31)38-21-14-23(37-22(28)13-17)29(16-36-29)27(21,28)4/h5-8,13,18-23,25,30,32H,9-12,14-16H2,1-4H3/b7-5-,8-6-/t18-,19-,20-,21-,22-,23-,25+,27-,28-,29+/m1/s1
SMILES:
CC1CCOC(C=CC=CC(=O)OC2CC3C4(C2(C5(CCC(=CC5O3)C)COC(=O)C1O)C)CO4)C(C)O
Molecular Formula:
C29H40O9
Molecular Weight:
532.6 g/mol
Roridin A
CAS No.: 14729-29-4
Cat. No.: VC20990327
Molecular Formula: C29H40O9
Molecular Weight: 532.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Roridin A is a trichothecene. |
|---|---|
| CAS No. | 14729-29-4 |
| Molecular Formula | C29H40O9 |
| Molecular Weight | 532.6 g/mol |
| IUPAC Name | (1R,3R,8R,12S,13R,17R,18Z,20Z,24R,25S,26S)-12-hydroxy-17-[(1R)-1-hydroxyethyl]-5,13,25-trimethylspiro[2,10,16,23-tetraoxatetracyclo[22.2.1.03,8.08,25]heptacosa-4,18,20-triene-26,2'-oxirane]-11,22-dione |
| Standard InChI | InChI=1S/C29H40O9/c1-17-9-11-28-15-35-26(33)25(32)18(2)10-12-34-20(19(3)30)7-5-6-8-24(31)38-21-14-23(37-22(28)13-17)29(16-36-29)27(21,28)4/h5-8,13,18-23,25,30,32H,9-12,14-16H2,1-4H3/b7-5-,8-6-/t18-,19-,20-,21-,22-,23-,25+,27-,28-,29+/m1/s1 |
| Standard InChI Key | NSFWWJIQIKBZMJ-CWFPLRNTSA-N |
| Isomeric SMILES | C[C@@H]1CCO[C@H](/C=C\C=C/C(=O)O[C@@H]2C[C@@H]3[C@]4([C@]2([C@]5(CCC(=C[C@H]5O3)C)COC(=O)[C@H]1O)C)CO4)[C@@H](C)O |
| SMILES | CC1CCOC(C=CC=CC(=O)OC2CC3C4(C2(C5(CCC(=CC5O3)C)COC(=O)C1O)C)CO4)C(C)O |
| Canonical SMILES | CC1CCOC(C=CC=CC(=O)OC2CC3C4(C2(C5(CCC(=CC5O3)C)COC(=O)C1O)C)CO4)C(C)O |
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